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Compound of Interest

Compound Name: tert-Butyl chlorodifluoroacetate

Cat. No.: B067039

Essential Safety and Handling Guide for tert-
Butyl Chlorodifluoroacetate

For immediate reference, this guide provides critical safety protocols, personal protective
equipment (PPE) recommendations, and procedures for the handling and disposal of tert-
Butyl chlorodifluoroacetate (CAS RN: 167308-43-2).

This document is intended for researchers, scientists, and professionals in drug development
who handle tert-Butyl chlorodifluoroacetate. Adherence to these guidelines is crucial for
ensuring laboratory safety and minimizing risk.

Hazard Identification and Immediate Precautions

While a comprehensive toxicological profile for tert-Butyl chlorodifluoroacetate is not fully
established, it should be handled with extreme care due to its chemical structure. As a
halogenated ester, it is prudent to assume it is harmful if inhaled, swallowed, or comes into
contact with skin, and that it may cause irritation to the eyes and respiratory system. The
presence of fluorine and chlorine atoms suggests that thermal decomposition could release
hazardous gases such as hydrogen chloride and hydrogen fluoride.

Emergency Overview:
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o Flammability: Assumed to be a combustible liquid. Keep away from heat, sparks, and open
flames.

o Toxicity: Handle as a toxic substance. Avoid inhalation of vapors and direct contact with skin
and eyes.

o Reactivity: May be incompatible with strong oxidizing agents, strong bases, and strong
reducing agents.

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory to ensure the safety of personnel. The following
table summarizes the required equipment for handling tert-Butyl chlorodifluoroacetate.

PPE Category Required Equipment

Tightly fitting safety goggles and a face shield
(minimum 8-inch) are required. Use equipment
approved under NIOSH (US) or EN 166 (EU)
standards.[1]

Eye and Face Protection

A chemical-resistant lab coat or apron is
) ] necessary. For tasks with a higher risk of
Skin and Body Protection ] ) )
splashing, chemical-resistant coveralls should

be worn.[1]

Chemical-resistant gloves (e.qg., nitrile or
) neoprene) must be worn. Inspect gloves for
Hand Protection ) ) ]
integrity before each use and dispose of them

properly after handling the chemical.[1]

All handling must be conducted in a certified

chemical fume hood to avoid inhalation of
Respiratory Protection vapors. If a fume hood is not available, a

NIOSH-approved respirator with an appropriate

organic vapor cartridge is mandatory.[1]

Operational Plan: Step-by-Step Handling Procedure
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Adherence to a strict operational workflow is essential to minimize exposure and prevent

accidents.

e Preparation:

o

Ensure a certified chemical fume hood is operational.

[¢]

Verify that an emergency eyewash station and safety shower are accessible and have
been recently tested.

[¢]

Assemble all necessary PPE as detailed in the table above.

[e]

Prepare all necessary equipment and reagents before handling the chemical.
e Handling:
o Don all required PPE before entering the designated handling area.

o Conduct all transfers and manipulations of tert-Butyl chlorodifluoroacetate within the
chemical fume hood.

o Use non-sparking tools and equipment to prevent ignition.[1][2]

o Avoid direct contact with the substance. Use appropriate laboratory equipment for all
transfers.

o Keep containers tightly closed when not in use to prevent the release of vapors.
e Post-Handling:
o Decontaminate all equipment that has come into contact with the chemical.
o Properly remove and dispose of contaminated gloves and any other disposable PPE.

o Wash hands thoroughly with soap and water after completing work and before leaving the
laboratory.

Emergency Procedures
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» Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes while removing contaminated clothing. Seek immediate medical attention.[1]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]

« Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If
breathing has stopped, begin artificial respiration. Seek immediate medical attention.[1]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[1]

o Spills: Evacuate the area. Wearing appropriate PPE, contain the spill using an inert
absorbent material (e.g., vermiculite, sand). Collect the absorbed material into a sealed
container for disposal. Ventilate the area thoroughly.

Disposal Plan
All waste containing tert-Butyl chlorodifluoroacetate must be treated as hazardous waste.
» Waste Collection:

o Collect all waste, including contaminated absorbent materials and disposable PPE, in a
designated, labeled, and sealed hazardous waste container.

o Do not mix with other waste streams unless explicitly permitted by your institution's
environmental health and safety (EHS) office.

o Storage:

o Store the hazardous waste container in a cool, dry, and well-ventilated area, away from
incompatible materials.

» Disposal:

o Arrange for the disposal of the hazardous waste through your institution's EHS office or a
licensed hazardous waste disposal contractor.
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o Follow all local, state, and federal regulations for hazardous waste disposal.

Quantitative Data

The following table summarizes key quantitative data for tert-Butyl chlorodifluoroacetate.

Property Value

CAS Number 167308-43-2
Molecular Formula CeHoCIF20:2
Molecular Weight 186.58 g/mol

Boiling Point 65-70 °C at 10 mmHg
Purity (Typical) 95%

Data sourced from Apollo Scientific.

Below is a diagram illustrating the standard workflow for handling tert-Butyl
chlorodifluoroacetate.

Caption: Workflow for Handling tert-Butyl Chlorodifluoroacetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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